4-chloro-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyridazine

• Molecular Formula: C11H6ClFN4
• Molecular Weight: 248.64 g/mol
• IUPAC Name: 4-chloro-1-(4-fluorophenyl)pyrazolo[3,4-d]pyridazine
• InChI: InChI=1S/C11H6ClFN4/c12-11-9-5-15-17(10(9)6-14-16-11)8-3-1-7(13)2-4-8/h1-6H
• InChI Key: FMDTWUIMTFGLAU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C3=CN=NC(=C3C=N2)Cl)F

Description

4-chloro-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyridazine is a useful research compound. Its molecular formula is C11H6ClFN4 and its molecular weight is 248.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyridazin-4-ol (1.30 g, 5.65 mmol), and POCl3 (25 mL) is warmed at 100° C. After 4 hours, the reaction mixture is cooled to room temperature and added dropwise to ice cold water, followed by periodic addition of crushed ice to control the exotherm. To the aqueous solution is added EtOAc and the mixture is neutralized with sodium bicarbonate. The organic layer is separated and the aqueous layer is extracted with EtOAc (3×50 mL). The combined organic layers are washed with saturated aqueous sodium bicarbonate (2×30 mL) and brine (2×30 mL), dried over magnesium sulfate, filtered and concentrated to afford 4-chloro-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyridazine, which is used without purification.